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Compound of Interest

Compound Name: 1,1-dioxothiane-4-carboxylic acid

Cat. No.: B153541

An In-Depth Technical Guide to 1,1-Dioxothiane-4-Carboxylic Acid for Advanced Research
and Development

Introduction

1,1-Dioxothiane-4-carboxylic acid is a heterocyclic compound featuring a saturated six-
membered ring containing a sulfone group and a carboxylic acid substituent. This unique
combination of a highly polar sulfone moiety and an ionizable carboxylic acid group makes it a
molecule of significant interest in medicinal chemistry and materials science. The rigid cyclic
backbone constrains the molecular conformation, while the functional groups provide key
interaction points for biological targets or polymer synthesis. This guide provides a
comprehensive overview of its nomenclature, physicochemical properties, synthesis, and
applications, tailored for researchers and drug development professionals.

Chemical Identity: IUPAC Nomenclature and
Synonyms

The systematic naming of chemical structures is governed by the International Union of Pure
and Applied Chemistry (IUPAC) to ensure unambiguous identification.[1][2][3][4] The correct
IUPAC name for this compound is 1,1-dioxothiane-4-carboxylic acid.[5][6]

The molecule is also known by several synonyms in commercial and academic literature.
Understanding these is crucial for comprehensive literature searches and material sourcing.
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Common Synonyms:

Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide[5][6][7][8]

1,1-Dioxo-1-thiane-4-carboxylic acid[5]

1,1-Dioxo-hexahydro-1A8-thiopyran-4-carboxylic acid[5]

Tetrahydrothiopyran-4-carboxylic acid 1,1-dioxide[5][7]
Key Identifier:

« CAS Number: 64096-87-3[5][6][7][8][9]

Chemical Structure Diagram
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Start: Ethyl tetrahydro-2H-
thiopyran-4-carboxylate

Step 1. Oxidation
(e.g., H20:z in Acetic Acid)

Intermediate:
Ethyl 1,1-dioxothiane-4-carboxylate

Step 2: Base Hydrolysis
(e.g., NaOH, H20/EtOH)

y

Acidification
[ (HCI) }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,1-dioxothiane-4-carboxylic acid IUPAC name and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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